6alpha-Hydroxyestradiol
6alpha-Hydroxyestradiol
6alpha-hydroxy-17beta-estradiol is a 4-hydroxy steroid that consists of 17beta-estradiol bearing an additional 6alpha-hydroxy substituent. It derives from a 17beta-estradiol.
Brand Name:
Vulcanchem
CAS No.:
1229-24-9
VCID:
VC21172434
InChI:
InChI=1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,19-21H,4-7,9H2,1H3/t12-,13-,15+,16+,17+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula:
C18H24O3
Molecular Weight:
288.4 g/mol
6alpha-Hydroxyestradiol
CAS No.: 1229-24-9
Cat. No.: VC21172434
Molecular Formula: C18H24O3
Molecular Weight: 288.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6alpha-hydroxy-17beta-estradiol is a 4-hydroxy steroid that consists of 17beta-estradiol bearing an additional 6alpha-hydroxy substituent. It derives from a 17beta-estradiol. |
|---|---|
| CAS No. | 1229-24-9 |
| Molecular Formula | C18H24O3 |
| Molecular Weight | 288.4 g/mol |
| IUPAC Name | (6S,8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,17-triol |
| Standard InChI | InChI=1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,19-21H,4-7,9H2,1H3/t12-,13-,15+,16+,17+,18+/m1/s1 |
| Standard InChI Key | QZZRQURPSRWTLG-WOVZSMEKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)C[C@@H](C4=C3C=CC(=C4)O)O |
| SMILES | CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O |
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